Cas no 5324-90-3 (1-tert-butylsulfonyl-4-methylbenzene)

• Product name: 1-tert-butylsulfonyl-4-methylbenzene
• CAS No: 5324-90-3
• MF: C₁₁H₁₆O₂S
• MW: 212.30854
• CID: 1581648
• PubChem ID: 220264

1-tert-butylsulfonyl-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-tert-butylsulfonyl-4-methylbenzene
• AC1L58J7
• tert-butyl 4-methylphenyl sulfone
• AC1Q2LE3
• AC1Q6TWS
• tert-Butyl p-Tolyl Sulfone
• SureCN855712
• CTK4J7346
• NSC2746
• AC1L58J7; tert-butyl 4-methylphenyl sulfone; AC1Q2LE3; AC1Q6TWS; tert-Butyl p-Tolyl Sulfone; SureCN855712; CTK4J7346; NSC2746;
• t-butyl p-tolyl sulfone
• 1-(tert-Butylsulfonyl)-4-methylbenzene
• SCHEMBL855712
• AKOS024324474
• NSC-2746
• 5324-90-3
• DTXSID80277531

• Inchi： InChI=1S/C11H16O2S/c1-9-5-7-10(8-6-9)14(12,13)11(2,3)4/h5-8H,1-4H3
• InChI Key： BNOXKZIHCOIFLF-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 212.08718
• Monoisotopic Mass: 212.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5Ų
• XLogP3: 3.2

Experimental Properties

• Density: 1.077
• Boiling Point: 336.3°C at 760 mmHg
• Flash Point: 178.6°C
• Refractive Index: 1.507
• PSA: 34.14